![molecular formula C8H11NO2S B1370028 2,3-Dimethylbenzenesulfonamide CAS No. 65625-40-3](/img/structure/B1370028.png)
2,3-Dimethylbenzenesulfonamide
Overview
Description
“2,3-Dimethylbenzenesulfonamide” is a chemical compound with the molecular formula C8H11NO2S . It is a type of sulfonamide, which is a functional group that forms the basis of several groups of drugs .
Synthesis Analysis
The synthesis of “2,3-Dimethylbenzenesulfonamide” can be achieved through a classical sulfonamidation reaction . For instance, it can be synthesized by the reaction between 2,3-dimethylaniline and benzenesulfonyl chloride in an aqueous basic medium .
Molecular Structure Analysis
The molecular structure of “2,3-Dimethylbenzenesulfonamide” includes an aromatic ring with two methyl groups and a sulfonamide group . The molecular weight of this compound is 185.25 g/mol .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2,3-Dimethylbenzenesulfonamide” include a molecular weight of 185.25 g/mol, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 3, and a rotatable bond count of 1 .
Scientific Research Applications
Synthesis and Biological Activities
- Enaminone Conjugation : 2,3-Dimethylbenzenesulfonamide has been utilized as a key intermediate in the synthesis of enaminones. These compounds, conjugated with dimethylaminosulfonyl moiety, have demonstrated antimicrobial and antifungal activities (Aal et al., 2007).
Anticancer Research
- HIF-1 Pathway Inhibition : Derivatives of 2,3-Dimethylbenzenesulfonamide have been explored for their role in inhibiting the HIF-1 pathway, a target in cancer therapy. These derivatives have shown potential in antagonizing tumor growth in animal models of cancer (Mun et al., 2012).
Environmental Applications
- VOC Mass Transfer in Air Treatment : The compound has been investigated for enhancing the mass transfer of dimethyldisulfide in air treatment applications. This study used theoretical and experimental approaches to understand the mass transfer mechanisms (Biard et al., 2011).
Structural and Computational Chemistry
- Molecular Synthesis and Characterization : The compound has been synthesized and characterized through various spectroscopic tools. Studies have focused on understanding its structure and electronic properties using computational methods (Murthy et al., 2018).
Pharmacological Studies
- Antibacterial and Enzyme Inhibition : N-(2,3- Dimethylphenyl)benzenesulfonamide derivatives have been synthesized and tested for their antibacterial properties and α-glucosidase enzyme inhibition. This research contributes to the development of potential therapeutic agents for bacterial infections and diseases related to enzyme activity (Abbasi et al., 2016).
Oxidative Reactivity Studies
- Iodylarenes Stabilization : Studies involving the compound have been conducted to understand its role in stabilizing iodylarenes, which are important in the field of organic synthesis and potentially useful as hypervalent iodine oxidants (Mailyan et al., 2009).
DNA Interaction and Anticancer Activity
- Copper(II)-Sulfonamide Complexes : Research has been conducted on the interaction of mixed-ligand copper(II)-sulfonamide complexes with DNA, which is significant in understanding their role in DNA cleavage and anticancer activity. These complexes show potential in cancer therapy (González-Álvarez et al., 2013).
Pharmaceutical Development
- Antiproliferative Agents Design : Novel derivatives of 2,3-Dimethylbenzenesulfonamide have been designed and synthesized as potential antiproliferative agents. These compounds have been evaluated for their effectiveness against cancer cell lines, contributing to the development of new cancer therapies (Bashandy et al., 2014).
Mechanism of Action
Target of Action
Sulfonamides, in general, are known to inhibit the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid in bacteria . .
Mode of Action
Sulfonamides are known to act as competitive inhibitors of the enzyme involved in the synthesis of folic acid, a crucial component for DNA replication in bacteria . They mimic the structure of para-aminobenzoic acid (PABA), a substrate of the enzyme, thereby preventing the production of folic acid . It’s uncertain if 2,3-Dimethylbenzenesulfonamide operates in the same way.
Biochemical Pathways
In general, sulfonamides disrupt the folic acid synthesis pathway in bacteria, leading to a halt in DNA replication and cell growth . The exact pathways influenced by 2,3-Dimethylbenzenesulfonamide remain to be elucidated.
Result of Action
In general, sulfonamides lead to a halt in bacterial growth by inhibiting the synthesis of folic acid, a crucial component for DNA replication . The specific effects of 2,3-Dimethylbenzenesulfonamide at the molecular and cellular levels remain to be studied.
properties
IUPAC Name |
2,3-dimethylbenzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2S/c1-6-4-3-5-8(7(6)2)12(9,10)11/h3-5H,1-2H3,(H2,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFEXGBPVZBXATF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)S(=O)(=O)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40595405 | |
Record name | 2,3-Dimethylbenzene-1-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40595405 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dimethylbenzene-1-sulfonamide | |
CAS RN |
65625-40-3 | |
Record name | 2,3-Dimethylbenzene-1-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40595405 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.